Cas no 791807-02-8 ((3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione)

(3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione structure
791807-02-8 structure
Product Name:(3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione
CAS No:791807-02-8
MF:C19H24O7
MW:364.389666557312
CID:4768172
Update Time:2024-03-01

(3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione Chemical and Physical Properties

Names and Identifiers

    • (3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetrad
    • (3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione
    • Inchi: 1S/C19H24O7/c1-11-5-3-7-14(20)18(23)15(21)8-4-6-12-9-13(25-2)10-16(22)17(12)19(24)26-11/h3,7,9-11,15,18,21-23H,4-6,8H2,1-2H3/b7-3-/t11-,15-,18+/m0/s1
    • InChI Key: QXPNJMHRUZCEAP-UXBSLASESA-N
    • SMILES: O[C@@H]1[C@@H](C(C=CC[C@H](C)OC(C2C(=CC(=CC=2CCC1)OC)O)=O)=O)O |c:4|

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 518
  • XLogP3: 2.5
  • Topological Polar Surface Area: 113

(3S,5Z,8S,9S)-3,4,9,10,11,12-Hexahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione Related Literature

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